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Head-to-Head Comparison: ATBC vs.
Trimellitates in Medical Tubing
For researchers, scientists, and drug development professionals, the selection of plasticizers

for medical tubing is a critical decision impacting device performance, patient safety, and

regulatory compliance. This guide provides an objective comparison of two leading non-

phthalate plasticizers, Acetyl Tributyl Citrate (ATBC) and trimellitates, focusing on their

performance in medical tubing applications. The information presented is supported by

available experimental data to aid in making informed material choices.

The move away from traditional phthalate plasticizers like DEHP in the medical industry has

intensified the search for safer, high-performance alternatives.[1][2] Among the front-runners

are ATBC, a bio-based plasticizer, and trimellitates, such as Trioctyl Trimellitate (TOTM).[1][2]

Both offer significant improvements in terms of biocompatibility and reduced toxicity compared

to their predecessors.[3][4] This comparison delves into their key performance characteristics,

including mechanical properties, extractables and leachables, and overall biocompatibility.
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Property
Acetyl Tributyl
Citrate (ATBC)

Trimellitates (e.g.,
TOTM)

Key
Considerations

Biocompatibility

Generally considered

to have a good

biocompatibility

profile.

Exhibits low toxicity

and is considered a

safer alternative to

DEHP.[5][6]

Both are significant

improvements over

traditional phthalates.

Specific

biocompatibility

testing per ISO 10993

is essential for any

final formulation.

Mechanical Properties

Imparts good flexibility

and can exhibit

superior elongation at

break compared to

DOP-plasticized PVC

at similar

concentrations.

Provides excellent

flexibility and

durability. An increase

in TOTM

concentration

generally leads to a

decrease in hardness.

[7]

The required flexibility

and hardness will

depend on the specific

application (e.g.,

peristaltic pump tubing

vs. gravity-fed IV

lines).

Extractables &

Leachables

Migration has been

reported, and it may

have a higher

potential for thyroid

dysfunction compared

to DEHP in some

studies.[8]

Exhibits significantly

lower migration rates

compared to DEHP, in

some cases by a

factor of

approximately 350.[9]

Considered a low-

migration plasticizer.

[6]

Lower leachability is a

critical advantage for

trimellitates, especially

in applications

involving contact with

blood or lipophilic

drugs.

Material Type
Bio-based, derived

from citric acid.[1]
Synthetic ester.

The preference for a

bio-based material

may be a factor in

material selection for

some applications.
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Biocompatibility
Both ATBC and trimellitates are recognized for their favorable biocompatibility profiles, a

primary driver for their adoption as alternatives to DEHP.

ATBC is a bio-based plasticizer derived from citric acid, which is a naturally occurring

substance in the human body.[1] Toxicological studies have generally indicated a good safety

profile for ATBC.[3]

Trimellitates, particularly TOTM, have been shown to have significantly lower toxicity compared

to DEHP.[4][5] Studies have indicated that TOTM is less likely to cause adverse effects, with

some research showing its acute toxicity to be approximately 10-fold weaker than that of

DEHP.[5]

For any medical device application, comprehensive biocompatibility testing according to the

ISO 10993 series of standards is mandatory to ensure the safety of the final product.

Mechanical Properties
The mechanical properties of a plasticizer determine the flexibility, durability, and handling

characteristics of the medical tubing.

ATBC is known to be an efficient plasticizer, imparting good flexibility to PVC. At a 40 wt%

concentration, ATBC-plasticized PVC has been shown to exhibit superior elongation at break

compared to PVC plasticized with DOP.[3]

Trimellitates also provide excellent flexibility and durability to PVC. The level of trimellitate

plasticizer can be adjusted to achieve the desired hardness, with studies showing an inverse

correlation between TOTM concentration and the hardness of the PVC material.[7]

A direct quantitative comparison of the mechanical properties of PVC plasticized with ATBC

versus trimellitates is essential for selecting the optimal material for a specific application. The

following table summarizes typical mechanical properties, although direct comparative studies

under identical conditions are limited in the public domain.
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Mechanical Property PVC Plasticized with ATBC
PVC Plasticized with
Trimellitates (TOTM)

Tensile Strength

Varies with concentration,

generally provides good

strength.

Varies with concentration,

provides good strength.

Elongation at Break
Can be superior to DOP-

plasticized PVC.[3]

Provides high elongation for

flexibility.

Hardness (Shore A)
Can be formulated to a wide

range of hardness values.

Inversely correlated with

plasticizer concentration.[7]

Extractables and Leachables
A critical consideration for any material in contact with drugs or bodily fluids is the potential for

chemical components to migrate out of the material.

ATBC has shown some potential for migration. One study noted that ATBC may have a higher

potential for thyroid dysfunction compared to DEHP, though more research is needed in this

area.[8]

Trimellitates are well-regarded for their low migration characteristics.[6] One comparative study

found that the migration of TOTM and its primary degradation products was approximately 350

times lower than that of DEHP from PVC tubing in a heart-lung machine model.[9] Another

study on haemodialysis tubing also concluded that less TOTM is leached compared to DEHP.

[10] This low leachability profile makes trimellitates a strong candidate for sensitive

applications.

Experimental Protocols
The evaluation of plasticizers for medical tubing involves a series of standardized tests. Below

are outlines of key experimental protocols.

Determination of Mechanical Properties
Tensile Strength and Elongation: These properties are typically measured following the

ASTM D882 standard for thin plastic sheeting. A universal testing machine is used to pull a
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sample of the tubing at a constant speed until it breaks. The force required to break the

sample and the extent to which it stretches are recorded.

Hardness: The hardness of the plasticized PVC is measured using a durometer, following the

ASTM D2240 standard. The Shore A scale is commonly used for flexible PVC. The indenter

of the durometer is pressed into the material, and the hardness is read from the dial.

Extractables and Leachables Testing
A common method for determining the migration of plasticizers is through solvent extraction

followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation: A known length and surface area of the medical tubing is prepared.

Extraction: The tubing is immersed in a simulant fluid that mimics the intended use

environment (e.g., saline, ethanol/water mixtures for fatty solutions, or blood/plasma

simulants). The extraction is carried out for a specified time and at a controlled temperature

(e.g., 40°C for 10 days).[8]

Analysis: The simulant fluid is then analyzed using GC-MS to identify and quantify the

chemical compounds that have leached from the tubing.

Quantification: The amount of migrated plasticizer is typically expressed in milligrams per

kilogram of simulant (mg/kg) or micrograms per square centimeter of tubing surface area

(µg/cm²).

Visualizing the Concepts
To further clarify the relationships and processes discussed, the following diagrams are

provided.
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Figure 1: Chemical Origins of ATBC and Trimellitates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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